Cas no 56518-48-0 (4-Chloro-3,5-dimethoxybenzaldehyde)

• Product Name: 4-Chloro-3,5-dimethoxybenzaldehyde
• CAS No: 56518-48-0
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 1093033
• PubChem ID: 12398450
• Update Time: 2025-10-30

4-Chloro-3,5-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-dimethoxybenzaldehyde
• SCHEMBL6938502
• Benzaldehyde, 4-chloro-3,5-dimethoxy-
• 56518-48-0
• CHEBI:169519
• DTXSID901297726
• GTEZQOCVTNORJP-UHFFFAOYSA-N

• Inchi： 1S/C9H9ClO3/c1-12-7-3-6(5-11)4-8(13-2)9(7)10/h3-5H,1-2H3
• InChI Key： GTEZQOCVTNORJP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-Chloro-3,5-dimethoxybenzaldehyde

4-Chloro-3,5-Dimethoxybenzaldehyde: A Comprehensive Overview

4-Chloro-3,5-Dimethoxybenzaldehyde, also known by its CAS number 56518-48-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This aromatic aldehyde derivative has garnered attention due to its unique structural features and potential applications in drug design and material science.

The molecular structure of 4-Chloro-3,5-Dimethoxybenzaldehyde consists of a benzene ring substituted with a chlorine atom at the para position and methoxy groups at the meta positions, along with an aldehyde group attached directly to the benzene ring. This arrangement imparts the compound with distinct electronic properties and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of 4-Chloro-3,5-Dimethoxybenzaldehyde in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of complex natural product analogs, leveraging its reactivity to form intricate carbon-carbon bonds through mechanisms such as aldol condensation and organocatalytic processes.

In terms of physical properties, 4-Chloro-3,5-Dimethoxybenzaldehyde exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

The synthesis of 4-Chloro-3,5-Dimethoxybenzaldehyde typically involves multi-step processes starting from chlorobenzene derivatives or through directed metallation strategies. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with current trends toward sustainable chemistry practices.

In terms of applications, 4-Chloro-3,5-Dimethoxybenzaldehyde has shown promise in the pharmaceutical industry as a building block for developing bioactive agents targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate enzyme activity and interact with cellular receptors, suggesting potential utility in anti-inflammatory and anticancer drug development.

Beyond pharmacology, this compound has also found applications in materials science. Its aromatic stability and functional group versatility make it a candidate for use in the synthesis of advanced materials such as conductive polymers and sensors.

The latest research on 4-Chloro-3,5-Dimethoxybenzaldehyde includes investigations into its photochemical properties and its role in supramolecular chemistry. Scientists have explored its ability to form self-assembled structures under specific conditions, which could pave the way for innovative applications in nanotechnology.

In conclusion, 4-Chloro-3,5-Dimethoxybenzaldehyde, with its unique chemical properties and diverse applications, continues to be a focal point for researchers across multiple disciplines. As ongoing studies uncover new facets of its potential, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.